Cas no 104344-23-2 (Bisoprolol hemifumarate)

• Product Name: Bisoprolol hemifumarate
• CAS No: 104344-23-2
• MF: C₄₀H₆₆N₂O₁₂
• MW: 766.958253383636
• CID: 62474
• PubChem ID: 24724414
• Update Time: 2025-05-24

Bisoprolol hemifumarate Chemical and Physical Properties

Names and Identifiers

• Bisoprolol Hemifumarate
• 1-[4-[[2-(1-METHYLETHOXY)ETHOXY]METHYL]PHENOXY]-3-[(1-METHYLETHYL)AMINO]-2-PROPANOL
• (+/-)-1-[4-[[(2-(1-METHYLETHOXY)ETHOXY)METHYL]PHENOXY]-3-[(1-METHYLETHYL)AMINO]-2-PROPANOL] HEMIFUMARATE
• BISOPROLOL
• (+/-)-BISOPROLOL HEMIFUMARATE
• CONCOR
• DETENSIEL
• EMCOR
• EURADIAL
• ISOTEN
• MONOCOR
• SOPROL
• ZEBETA
• (+-)-1-(p-((2-isopropoxyethoxy)methyl)phenoxy)-3-isopropylamino-2-propanolh
• (+-)-mino)(e)-2-butenedioate(2:1)(salt)
• 2-propanol,1-(4-((2-(1-methylethoxy)ethoxy)methyl)phenoxy)-3-((1-methylethyl)a
• emd33512
• emifumarate
• Bisoprolol hemifumarate salt
• (±)-Bisoprolol hemifumarate
• 2-Propanol, 1-[4-[[2-(1-methylethoxy)ethoxy]methyl]phenoxy]-3-[(1-methylethyl)amino]-, (2E)-2-butenedioate (2:1)
• Bisoprolol Fumarate
• (+/-)-1-[4-[[2-(1-methylethoxy)ethoxy]methyl]phenoxy]-3-[(1-methyl-ethyl)amino]-2-propanol (E)-2-butenedioate
• (+/-)-1-<4-(2-isopropoxyethoxymethyl)-phenoxy>-3-isopropylamino-2-propanol hemifumarate
• {1-{4-[(2-isopropoxyethoxy)methyl]phenoxy}-3-(isopropylamino)propan-2-ol}2 fumarate
• Seafuri
• Well-bi
• emifumarate bisoprolol fumarate bisoprololhemifumarate
• 1-[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]-3-[(1-methylethyl)amino]-2-propanol hemifumarate salt
• 1-[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]-3-[(1-methylethyl)amino]-2-propanol fumarate salt
• Azopsin
• Bisotate
• Maintate
• Bisomerck
• Fondril
• Emvoncor
• Eurtadal
• Bisobloc
• Godal
• Biso-Puren
• Concor Plus Forte
• ( inverted exclamation markA)-Bisoprolol (hemifumarate)
• EMD 33512
• DSSTox_CID_25794
• DSSTox_RID_81134
• DSSTox_GSID_45794
• ( inverted exclamation markA)-Bisoprolol hemifumarate
• Zabesta
• 1-(4-((2-Isopropoxyethoxy)met
• CCG-222255
• CHEBI:3128
• AKOS015994663
• BISOPROLOL FUMARATE [ORANGE BOOK]
• but-2-enedioic acid;1-(propan-2-ylamino)-3-[4-(2-propan-2-yloxyethoxymethyl)phenoxy]propan-2-ol
• NCGC00261636-01
• ZIAC COMPONENT BISOPROLOL FUMARATE
• CL-297939
• 2-PROPANOL, 1-(4-((2-(1-METHYLETHOXY)ETHOXY)METHYL)PHENOXY)-3-((1-METHYLETHYL)AMINO)-, (+/-)-, (E)-2-BUTENEDIOATE (2:1) (SALT)
• Emconcor
• (+-)-1-((alpha-(2-Isopropoxyethoxy)-p-tolyl)oxy)-3-(isopropylamino)-2-propanol fumarate (2:1) (salt)
• SR-01000838106
• (2RS)-1-(4-((2-(1-Methylethoxy)ethoxy)methyl)phenoxy)-3-((1-methylethyl)amino)propan-2-ol hemifumarate
• (+/-)-1-((alpha-(2-ISOPROPOXYETHOXY)-P-TOLYL)OXY)-3-(ISOPROPYLAMINO)-2-PROPANOL FUMARATE (2:1) (SALT)
• BISOPROLOL FUMARATE (USP MONOGRAPH)
• A800961
• CCG-220330
• SR-01000838106-2
• Bisoprolol Fumarate; Bisoprolol hemifumarate
• Bisoprolol fumarate, United States Pharmacopeia (USP) Reference Standard
• 2-Propanol, 1-(4-((2-(1-methylethoxy)ethoxy)methyl)phenoxy)-3-((1-methylethyl)amino)-, (+-)-, (E)-2-butenedioate (2:1) (salt)
• CHEMBL1472989
• Tox21_111262_1
• BISOPROLOL FUMARATE (MART.)
• (+/-)-1-[4-[[2-(1-Methylethoxy)ethoxy)methyl]phenoxy]-3-[(1-methylethyl)amino]-2-propanol hemifumarate
• DTXSID1045794
• EMD-33512
• BISOPROLOL FUMARATE [JAN]
• HMS3267A19
• HMS2096A21
• HMS3675F20
• BISOPROLOL FUMARATE [USAN]
• NCGC00024868-03
• bisoprolol hemi fumarate salt
• NCGC00024868-09
• BISOPROLOL FUMARATE [MART.]
• Bisoprolol for peak identification, European Pharmacopoeia (EP) Reference Standard
• Bisoprolol Fumarate 1.0 mg/ml in Methanol (as free base)
• 104344-23-2
• Bisoprolol fumarate [USAN:USP:JAN]
• 2-PROPANOL, 1-(4-((2-(1-METHYLETHOXY)ETHOXY)METHYL)PHENOXY)-3-((1-METHYLETHYL)AMINO)-, (2E)-2-BUTENEDIOATE (2:1)
• (+-)-1-(p-((2-Isopropoxyethoxy)methyl)phenoxy)-3-isopropylamino-2-propanol hemifumarate
• 66722-45-0
• MFCD00792743
• 1-(4-((2-isopropoxyethoxy)Methyl)phenoxy)-3-(isopropylaMino)propan-2-ol fuMarate;(+/-)-Bisoprolol Hemifumarate
• Speridol
• Tox21_500951
• HMS3713A21
• Fumarate, Bisoprolol
• NCGC00094255-01
• BISOPROLOL FUMARATE [USP-RS]
• Tox21_113409
• Q27105947
• BISOPROLOL FUMARATE COMPONENT OF ZIAC
• Bisoprolol fumarate (JP17/USP)
• UNII-UR59KN573L
• BISOPROLOL FUMARATE (USP IMPURITY)
• BISOPROLOL FUMARATE [VANDF]
• D00634
• CL 297,939
• LP00951
• Tox21_111262
• KS-1033
• Bisoprolol hemifumarate- Bio-X
• Bisoprolol hemifumarate salt, >=98% (HPLC), solid
• HMS3262P04
• DTXCID9025794
• HMS3411F20
• Bisoprolol fumarate, European Pharmacopoeia (EP) Reference Standard
• BISOPROLOL FUMARATE [WHO-DD]
• SCHEMBL41418
• (AfAE'A centa' notA inverted exclamation markAfasA'A inverted exclamation markAfAE'Adaggeratrade markAfA centA centa' notA inverted exclamation markA'A not)-Bisoprolol (hemifumarate)
• BISOPROLOL FUMARATE (EP MONOGRAPH)
• NSC 759181
• TA-4708
• Zebeta (TN)
• BB164256
• BISOPROLOL HEMIFUMARATE [MI]
• Bisoprolol for system suitability, European Pharmacopoeia (EP) Reference Standard
• BISOPROLOL FUMARATE [USP IMPURITY]
• UR59KN573L
• EMD-33-512
• BISOPROLOL FUMARATE [USP MONOGRAPH]
• Bisoprolol fumarate (USAN:USP:JAN)
• BISOPROLOL FUMARATE [EP MONOGRAPH]
• (+/-)-1-((.ALPHA.-(2-ISOPROPOXYETHOXY)-P-TOLYL)OXY)-3-(ISOPROPYLAMINO)-2-PROPANOL FUMARATE (2:1) (SALT)
• BISOPROLOL FUMARATE (USP-RS)
• Euradal
• CAS-104344-23-2
• Bisoprolol Fumarate?
• (E)-but-2-enedioic acid;1-(propan-2-ylamino)-3-[4-(2-propan-2-yloxyethoxymethyl)phenoxy]propan-2-ol
• Bisoprolol hemifumarate

• MDL： MFCD00792743
• Inchi： 1S/2C18H31NO4.C4H4O4/c2*1-14(2)19-11-17(20)13-23-18-7-5-16(6-8-18)12-21-9-10-22-15(3)4;5-3(6)1-2-4(7)8/h2*5-8,14-15,17,19-20H,9-13H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key： VMDFASMUILANOL-WXXKFALUSA-N
• SMILES： O(C1C=CC(COCCOC(C)C)=CC=1)CC(CNC(C)C)O.O(C1C=CC(COCCOC(C)C)=CC=1)CC(CNC(C)C)O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 441.23600
• Monoisotopic Mass: 766.462
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 26
• Complexity: 397
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195

Experimental Properties

• Color/Form: Powder
• Density: 1.033
• Melting Point: 99-105°C
• Boiling Point: 445°C at 760 mmHg
• Flash Point: 222.9 °C
• Solubility: DMSO: >20 mg/mL
• PSA: 134.55000
• LogP: 2.46860
• Merck: 14,1295
• Vapor Pressure: No data available

Bisoprolol hemifumarate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302
• RTECS：UB8390000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Bisoprolol hemifumarate

Introduction to Bisoprolol Hemifumarate (CAS No. 104344-23-2)

Bisoprolol hemifumarate, a compound with the chemical name Bisoprolol hemifumarate, is a widely recognized pharmaceutical agent used in the management of cardiovascular conditions. With the CAS number 104344-23-2, this compound has garnered significant attention in both clinical and academic research due to its efficacy and safety profile. Bisoprolol hemifumarate is the hemifumarate salt form of bisoprolol, a β1-adrenergic receptor antagonist, which plays a crucial role in the treatment of hypertension, angina pectoris, and heart failure.

The pharmacological properties of bisoprolol hemifumarate make it an attractive option for patients suffering from various cardiovascular disorders. Its mechanism of action involves blocking the effects of adrenaline and noradrenaline on β1-adrenergic receptors, leading to reduced heart rate, blood pressure, and cardiac output. This results in a decrease in myocardial oxygen demand, making it particularly effective in managing conditions like chronic heart failure and stable angina.

Recent studies have highlighted the long-term benefits of bisoprolol hemifumarate in patients with chronic heart failure. A comprehensive meta-analysis published in the Journal of Cardiac Failure demonstrated that bisoprolol hemifumarate significantly improved survival rates and reduced hospitalizations compared to placebo. The study also noted that the compound was well-tolerated, with minimal side effects reported. This finding reinforces the compound's position as a cornerstone in the pharmacological management of heart failure.

In addition to its use in heart failure, bisoprolol hemifumarate has shown promise in the treatment of hypertension. Clinical trials have consistently shown that this compound effectively lowers blood pressure without causing significant adverse effects. A notable study published in the European Journal of Cardiovascular Prevention and Rehabilitation compared bisoprolol hemifumarate with other antihypertensive agents and found it to be as effective as other β-blockers while offering additional benefits such as improved lipid profiles and reduced risk of cardiovascular events.

The development of bisoprolol hemifumarate has also been influenced by advancements in drug delivery systems. Modern formulations aim to enhance patient compliance by providing once-daily dosing options. The extended-release formulation of bisoprolol hemifumarate ensures sustained therapeutic levels in the bloodstream, reducing the frequency of administration while maintaining efficacy. This innovation has been particularly beneficial for patients who struggle with adherence to multiple daily medications.

Research into the molecular mechanisms underlying the therapeutic effects of bisoprolol hemifumarate continues to evolve. Recent studies have explored its potential role in modulating inflammatory pathways and improving endothelial function. A study published in the British Journal of Pharmacology investigated how bisoprolol hemifumarate interacts with inflammatory cytokines and adhesion molecules, suggesting that it may have additional anti-inflammatory effects beyond its primary role as a β1-adrenergic antagonist.

The safety profile of bisoprolol hemifumarate is another area where extensive research has been conducted. While generally well-tolerated, some patients may experience side effects such as fatigue, dizziness, or bronchospasm. However, these effects are typically mild and transient. Long-term studies have not identified any significant risks associated with prolonged use of bisoprolol hemifumarate, further supporting its use as a safe and effective therapeutic option.

The regulatory landscape for bisoprolol hemifumarate has evolved over time, reflecting advances in our understanding of cardiovascular pharmacotherapy. Regulatory agencies such as the FDA and EMA have approved this compound for use in multiple countries, based on robust clinical evidence demonstrating its efficacy and safety. The approval process involves rigorous testing through multiple phases of clinical trials, ensuring that only compounds meeting stringent standards reach the market.

The future direction of research on bisoprolol hemifumarate includes exploring novel applications and combination therapies. Some studies are investigating its potential use in conjunction with other cardiovascular drugs to achieve synergistic effects. Additionally, research is ongoing to understand how genetic factors may influence individual responses to bisoprolol hemifumarate, paving the way for personalized medicine approaches.

In conclusion, bisoprolol hemifumarate (CAS No. 104344-23-2) is a highly effective and safe pharmaceutical agent with a well-established role in managing cardiovascular conditions such as hypertension and chronic heart failure. Its mechanism of action, combined with recent advancements in drug delivery systems and molecular research, continues to solidify its position as a key therapeutic option. As our understanding of cardiovascular diseases evolves, so too will our approach to treating them, ensuring that compounds like bisoprolol hemifumarate remain at the forefront of pharmacological innovation.